N,3,5-trimethyl-1,2-oxazole-4-sulfonamide

• IUPAC Name: N,3,5-trimethyl-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C6H10N2O3S/c1-4-6(5(2)11-8-4)12(9,10)7-3/h7H,1-3H3
• InChI Key: PBAHROBCZQANJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NC
• Molecular Formula: C6H10N2O3S
• Molecular Weight: 190.22 g/mol
• CAS No.: 847744-25-6

Description

N,3,5-Trimethyl-1,2-oxazole-4-sulfonamide is a chemical compound with the molecular formula C6H10N2O3S and a molecular weight of 190.22 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N,3,5-trimethyl-1,2-oxazole-4-sulfonamide typically involves the reaction of 3,5-dimethyl-1,2-oxazole with sulfonamide reagents under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, often at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-capacity reactors and continuous flow systems to ensure efficient production. Quality control measures are implemented to maintain the purity and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions: N,3,5-Trimethyl-1,2-oxazole-4-sulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to an amine group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonamide group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles like amines and alcohols are commonly employed in substitution reactions.

Major Products Formed:

Oxidation: Sulfonic acid derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted oxazole derivatives.

Scientific Research Applications

N,3,5-Trimethyl-1,2-oxazole-4-sulfonamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of specialty chemicals and materials

Mechanism of Action

The mechanism of action of N,3,5-trimethyl-1,2-oxazole-4-sulfonamide involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site, thereby preventing substrate binding and subsequent catalytic activity. This inhibition can lead to various biological effects, depending on the enzyme or receptor targeted .

Comparison with Similar Compounds

2,4,5-Trimethyl-1,3-oxazole: Similar in structure but lacks the sulfonamide group.

3,5-Dimethyl-1,2-oxazole: A precursor in the synthesis of N,3,5-trimethyl-1,2-oxazole-4-sulfonamide.

Uniqueness: this compound is unique due to the presence of both the oxazole and sulfonamide functional groups, which confer distinct chemical and biological properties.